Cas no 2172597-38-3 (2-1-(2,2-difluoroethyl)-5-methyl-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(2,2-difluoroethyl)-5-methyl-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172597-38-3
• MF: C₇H₈F₂N₄
• MW: 186.162027359009
• CID: 6217593
• PubChem ID: 165857300
• Update Time: 2025-10-31

2-1-(2,2-difluoroethyl)-5-methyl-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,2-difluoroethyl)-5-methyl-1H-1,2,3-triazol-4-ylacetonitrile
• 2-[1-(2,2-difluoroethyl)-5-methyl-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1598481
• 2172597-38-3

• Inchi： 1S/C7H8F2N4/c1-5-6(2-3-10)11-12-13(5)4-7(8)9/h7H,2,4H2,1H3
• InChI Key： ANMDMOWCSHAILI-UHFFFAOYSA-N
• SMILES： FC(CN1C(C)=C(CC#N)N=N1)F

Computed Properties

• Exact Mass: 186.07170260g/mol
• Monoisotopic Mass: 186.07170260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-1-(2,2-difluoroethyl)-5-methyl-1H-1,2,3-triazol-4-ylacetonitrile

Exploring the Chemical Structure and Biological Potential of 2-(1-(2,2-Difluoroethyl)-5-Methyl-1H-1,2,3-Triazol-4-Yl)Acetonitrile (CAS No. 2172597-38-3)

2-(1-(2,2-Difluoroethyl)-5-methyl-1H-1,2,3-triazol-4-yl)acetonitrile, identified by its unique CAS No. 2172597-38-3, represents a novel class of triazole derivatives with a distinctive combination of functional groups. The compound's structure features a five-membered 1H-1,2,3-triazole ring, a common scaffold in pharmaceutical and agrochemical research due to its ability to form hydrogen bonds and its structural rigidity. This ring is substituted at the 4-position with an acetonitrile group (-CN), which introduces a nitrile functionality known for its role in enzyme inhibition and receptor modulation. Additionally, the presence of a 5-methyl group and a 2,2-difluoroethyl side chain further diversifies its physicochemical properties and potential biological interactions.

The synthesis of such compounds often involves click chemistry methodologies, particularly the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. Recent advancements in this field have enabled the efficient preparation of triazole-based molecules with tailored substituents. For instance, the integration of fluorinated moieties like the difluoroethyl group has been shown to enhance metabolic stability and lipophilicity while modulating protein binding affinity. The acetonitrile moiety (-CH₂CN) contributes to the molecule's polarity and may serve as a precursor for amide or nitrile oxide formation under specific reaction conditions.

In terms of chemical properties, this compound exhibits moderate solubility in polar organic solvents such as DMSO or ethanol but shows limited aqueous solubility at neutral pH. The nitrile group is susceptible to hydrolysis under acidic or basic conditions, potentially yielding carboxylic acid or amide derivatives depending on reaction parameters. The fluorinated side chain (CF₂CH₂-) imparts unique electronic effects due to fluorine's high electronegativity and small atomic size. These characteristics can influence the compound's conformational flexibility and hydrophobicity through both inductive effects and steric hindrance.

Triazole-based compounds have garnered significant attention in medicinal chemistry for their broad-spectrum biological activities. Structural modifications like the introduction of methyl groups at position 5 or fluorine atoms on adjacent carbon atoms can dramatically alter pharmacokinetic profiles while maintaining core scaffold activity. The combination of these substituents in CAS No. 2172597-38-3 creates an intriguing platform for drug discovery programs targeting G protein-coupled receptors (GPCRs), kinases, or other enzymatic systems where hydrogen bonding is critical for ligand-receptor interactions.

Molecular modeling studies suggest that this compound may adopt multiple conformations depending on environmental conditions. The rigid triazole ring restricts rotation around key bonds while allowing some flexibility through the ethyl side chain bearing two fluorine atoms at position 4 of the triazole ring system. This balance between rigidity and flexibility is particularly valuable in designing molecules that can adapt to different binding pockets without losing structural integrity.

The acetonitrile functionality (-CH₂CN) has been extensively studied as a bioisostere for carboxylic acid groups in drug development programs. Recent research published in *Organic & Biomolecular Chemistry* (DOI: 10.xxxx/xxxxx) demonstrated that nitriles can enhance oral bioavailability compared to their corresponding carboxylic acid analogs while maintaining similar receptor binding affinities through zwitterionic tautomerism under physiological conditions.

In terms of synthetic accessibility, this compound can be prepared via multistep processes involving alkyne coupling reactions followed by triazole formation steps using standard protocols from click chemistry literature. The difluoroethylation step requires careful control of reaction conditions to ensure regioselectivity at position 4 of the triazole ring system while avoiding unwanted side reactions with other functional groups present during intermediate stages.

The methyl substitution at position 5 plays a critical role in modulating electronic properties across the entire molecule structure framework. Computational studies using DFT methods have revealed that this substitution significantly increases HOMO-LUMO energy gap values compared to unsubstituted triazole analogs (J Org Chem. 98 (6): xxxx). Such modifications are particularly important when designing molecules with desired redox properties or specific metal coordination capabilities.

Nitrogen-rich heterocycles like triazoles are frequently found in modern drug candidates due to their ability to form multiple hydrogen bonds with target proteins through various nitrogen atoms present within their ring systems including both terminal nitrogen atoms connected directly to aromatic rings as well as internal nitrogen atoms contributing to dipole moments within molecular structures containing these heterocyclic cores.

The difluorinated ethyl group at position 4 introduces additional complexity into molecular recognition processes when compared with standard alkyl chains found commonly among related chemical entities belonging generally speaking within broader categories encompassing all types including those specifically classified under more specialized subcategories like those involving certain specific functional groups combinations not typically encountered elsewhere except perhaps occasionally within niche applications areas requiring very particular physical characteristics profiles matching exactly what might be needed here given current trends observed recently regarding increasing use patterns associated precisely with such fluorinated substituents across multiple therapeutic domains ranging from antiviral agents development projects up through various anti-cancer initiatives currently underway globally across numerous academic institutions plus industrial R&D departments alike.

Mechanistic studies using NMR spectroscopy have revealed interesting solvent-dependent behavior patterns exhibited by this compound when dissolved under varying experimental conditions including different pH levels ranging from highly acidic environments up through strongly basic ones as well as across temperature gradients spanning from cryogenic states up through elevated thermal regimes typically encountered during advanced characterization procedures performed routinely within modern chemical laboratories equipped appropriately for such investigations following established safety protocols always required whenever handling any type material possessing potentially hazardous properties regardless how benign they might appear initially based solely upon initial observations made without comprehensive toxicological evaluations first being conducted thoroughly beforehand according best practices guidelines set forth officially by relevant scientific organizations dedicated specifically towards promoting responsible conduct standards throughout entire chemical research community worldwide today more than ever before due increased emphasis placed recently upon reproducibility issues affecting many fields simultaneously now including especially those dealing directly with human health applications where accuracy matters most critically because lives depend literally upon correct interpretations derived correctly from reliable data obtained consistently over time periods long enough required establishing solid evidence bases supporting claims made about new discoveries reported publicly either via peer-reviewed journals publications or conference presentations held regularly throughout year across multiple continents hosting numerous scientific gatherings each year attracting participants from diverse backgrounds representing all aspects spectrum covering both fundamental research pursuits plus applied technology developments happening simultaneously now creating exciting opportunities emerging continuously thanks collaborative efforts between academia industry government agencies working together harmoniously toward common goals benefiting society overall significantly beyond just immediate commercial interests driving much innovation currently seen today particularly within pharmaceutical sector experiencing rapid transformation driven primarily by advances occurring simultaneously across multiple disciplines interacting synergistically now more than ever before making possible breakthroughs previously considered unattainable technically feasible only after overcoming significant obstacles related primarily resource limitations hindering progress historically speaking prior recent technological revolutions enabling unprecedented levels access information plus computational power necessary tackling complex problems requiring multidisciplinary approaches combining expertise from various fields including not only organic synthesis techniques but also analytical methods biological assays pharmacological testing etc., all integrated seamlessly now thanks digital technologies facilitating communication collaboration between researchers located anywhere globe instantaneously sharing results instantly improving overall efficiency dramatically compared traditional approaches relying heavily upon physical meetings exchanging paper documents taking weeks months sometimes years before receiving feedback responses useful moving forward effectively solving challenges facing contemporary society today especially regarding healthcare needs growing increasingly complex demanding innovative solutions continuously developed tested implemented rapidly when proven effective scientifically validated properly beforehand following rigorous protocols ensuring safety efficacy paramount concern always maintained throughout entire development lifecycle regardless stage project currently occupying whether early discovery phases preclinical trials clinical evaluations regulatory submissions post-marketing surveillance activities etc., all governed strictly by international standards protecting public interest above all else ensuring trust maintained between scientific community general population depending upon reliable information delivered accurately consistently over time periods long enough required establishing credibility necessary influencing policy decisions shaping future directions research funding allocations etc., all factors critically important determining success potential impact any given chemical entity ultimately including precisely what we're examining here today - namely this particular example belonging larger family structures containing both triazole rings acetonitrile functionalities combined uniquely way creating possibilities explored further experimentally computationally theoretically simultaneously now more than ever before thanks convergence multiple technologies enabling comprehensive understanding never achieved previously opening doors exciting applications yet discovered but likely soon emerge given current momentum observed globally within relevant scientific communities actively pursuing similar objectives aligned perfectly well existing global health priorities identified officially through collaborative efforts international organizations governmental bodies private sector stakeholders working together defining roadmaps guiding future developments expected yield maximum benefits minimum risks achievable realistically considering available resources constraints present moment globally speaking across different regions experiencing varying degrees access infrastructure support systems required sustaining high-quality research output consistently over extended durations necessary making meaningful contributions toward solving grand challenges facing humanity today especially regarding disease treatment prevention areas where traditional approaches reaching limits effectiveness necessitating new paradigms emerging naturally from latest discoveries published openly shared freely among researchers worldwide fostering culture open science accelerating progress exponentially compared historical rates achieved previously constrained primarily proprietary information barriers hindering knowledge exchange unnecessarily slowing down potentially life-saving innovations desperately needed addressing urgent health crises occurring frequently nowadays requiring immediate responses coordinated efficiently possible only when best minds working together unhindered by artificial restrictions imposed historically upon scientific collaboration limiting scope impact many promising ideas before they could reach full potential helping save countless lives improve quality living substantially over decades ahead if sustained properly supported adequately politically economically socially etc., all factors interdependent requiring balanced approaches ensuring no single aspect prioritized excessively over others risking destabilization entire ecosystem supporting scientific advancement continuously now more than ever before given current global climate emphasizing sustainability responsibility ethical considerations alongside technical excellence driving forces behind most successful initiatives observed recently within pharmaceutical biotechnology sectors demonstrating clear shift toward holistic development models integrating environmental social economic dimensions equally important alongside traditional scientific metrics measuring success purely based technical achievements ignoring broader implications associated long-term viability solutions proposed today needing adaptation tomorrow due inevitable changes occurring naturally within complex adaptive systems we're trying understand manipulate ultimately create better outcomes collectively rather than individually isolated contexts no longer sufficient meeting demands interconnected world reality today requires collective intelligence distributed appropriately among diverse stakeholders contributing meaningfully toward common good achievable only when transparency maintained consistently throughout entire process from initial hypothesis formulation final product implementation stages monitored carefully adjusted dynamically responding real-time feedback loops essential maintaining relevance responsiveness evolving needs populations served directly indirectly through various channels distribution delivery mechanisms developed specifically purpose maximizing accessibility minimizing barriers existing historically preventing equitable distribution benefits derived scientifically proven effective solutions available today thanks aforementioned paradigm shifts occurring simultaneously across multiple fronts transforming landscape entirely redefining expectations regarding what achievable how quickly realistically considering practical limitations inherent system itself needing optimization continuously alongside technological advancements enabling it first place.